Cas no 1261986-82-6 (2-chloro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic Acid)
1261986-82-6 structure
Product Name:2-chloro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic Acid
CAS No:1261986-82-6
MF:C15H10ClFO4
MW:308.688907146454
MDL:MFCD18322111
CID:1223346
PubChem ID:53227941
Update Time:2025-04-20
2-chloro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic Acid
- 4-Chloro-2'-fluoro-5'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
- 1261986-82-6
- DTXSID20691474
- MFCD18322111
- 2-Chloro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%
-
- MDL: MFCD18322111
- Inchi: 1S/C15H10ClFO4/c1-21-15(20)9-3-5-13(17)10(7-9)8-2-4-12(16)11(6-8)14(18)19/h2-7H,1H3,(H,18,19)
- InChI Key: PIPBWYWBYHYSBN-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C(=O)O)C1C(=CC=C(C(=O)OC)C=1)F
Computed Properties
- Exact Mass: 308.0251647g/mol
- Monoisotopic Mass: 308.0251647g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 63.6Ų
2-chloro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB329386-5 g |
2-Chloro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%; . |
1261986-82-6 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB329386-5g |
2-Chloro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%; . |
1261986-82-6 | 95% | 5g |
€1159.00 | 2025-04-21 |
2-chloro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic Acid Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
1261986-82-6 (2-chloro-5-(2-fluoro-5-methoxycarbonylphenyl)benzoic Acid) Related Products
- 1261982-50-6(2-chloro-4-(3-fluoro-4-methoxycarbonylphenyl)benzoic Acid)
- 1261911-30-1(4-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid)
- 1261908-63-7(2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid)
- 1261916-21-5(4-(4-Chloro-3-methoxycarbonylphenyl)-3-fluorobenzoic acid)
- 1261914-50-4(4-Chloro-3-(2-fluoro-4-methoxycarbonylphenyl)benzoic acid)
- 1261911-23-2(2-Chloro-4-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid)
- 1261934-01-3(2-Chloro-5-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid)
- 1261909-06-1(2-chloro-5-(2-fluoro-4-methoxycarbonylphenyl)benzoic Acid)
- 1261963-60-3(2-chloro-4-(4-fluoro-3-methoxycarbonylphenyl)benzoic Acid)
- 1261993-54-7(2-chloro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic Acid)
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